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Compound of Interest

Compound Name: SRS16-86

Cat. No.: B15582018 Get Quote

Technical Support Center: SRS16-86 Powder
This guide provides best practices for the long-term storage and handling of SRS16-86 powder

to ensure its stability and efficacy for research purposes.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for SRS16-86 powder?

For long-term stability, SRS16-86 powder should be stored at 4°C.[1] It is crucial to keep the

powder in a tightly sealed container, protected from light and moisture to prevent degradation.

[1] For extended storage periods, exceeding several weeks, storing at -20°C or -80°C is

recommended.[2]

Q2: How should I store SRS16-86 powder for short-term use?

For short-term use, lyophilized SRS16-86 powder is stable at room temperature for several

days to weeks when kept in its original packaging.[2] Alternatively, it can be stored at 4°C or

colder.[2] Always protect the powder from intense light.[2]

Q3: My SRS16-86 powder has formed clumps. Is it still usable?

Clumping of the powder may indicate exposure to moisture. While this does not definitively

mean the compound has degraded, it is advisable to perform a quality control check, such as

HPLC, to confirm its purity before use. To prevent clumping, ensure the container is always
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tightly sealed and consider using a desiccator, especially in environments without temperature

and humidity control.

Q4: The apparent volume of the SRS16-86 powder I received seems low. Is this a cause for

concern?

The apparent volume of lyophilized powders can vary between vials containing the same mass

of product. This difference should not be a cause for concern. Some powders can be highly

hygroscopic and may appear as a gel or be difficult to see.

Q5: What is the best way to handle SRS16-86 powder upon receipt?

Upon receiving SRS16-86 powder, it is best to handle it in a clean, well-ventilated area. If you

need to weigh the powder, do so quickly as some compounds can be hygroscopic.

Storage Condition Summary
Storage Duration Temperature Light/Moisture Conditions

Short-Term (Days to Weeks) Room Temperature or ≤ 4°C
Protect from intense light; keep

sealed.[1][2]

Long-Term (Weeks to Months) 4°C
Protect from light; keep dry

and sealed.[1]

Extended Long-Term (> 4

weeks)
≤ -20°C or -80°C

Protect from light; keep dry

and sealed.[2]

Experimental Protocols
While specific experimental protocols for validating the stability of stored SRS16-86 are not

readily available, a general approach to quality control can be adopted.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment:

Standard Preparation: Prepare a stock solution of freshly acquired, high-purity SRS16-86 in

a suitable solvent (e.g., DMSO) at a known concentration. Generate a standard curve by

preparing a series of dilutions.
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Sample Preparation: Prepare a solution of the stored SRS16-86 powder in the same solvent

and at the same concentration as the primary stock solution of the standard.

HPLC Analysis:

Use a suitable C18 column.

Employ a gradient elution method with mobile phases such as acetonitrile and water, both

containing a small percentage of a modifier like trifluoroacetic acid (TFA) or formic acid.

Set the detector to a wavelength appropriate for detecting SRS16-86.

Data Analysis: Compare the chromatogram of the stored sample to the standard. The

appearance of significant degradation peaks or a decrease in the area of the main peak

relative to the standard would indicate degradation.
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Receiving SRS16-86 Powder

Storage Decision

Storage Conditions

Usage

Powder Received

Check Container Seal

Define Storage Duration

Short-Term Storage
(≤ 4°C or RT)

Protect from light

< 4 Weeks

Long-Term Storage
(4°C)

Protect from light, dry, sealed

> 4 Weeks

Use in Experiment

Extended Long-Term Storage
(≤ -20°C)

Protect from light, dry, sealed

For Maximum Stability

Click to download full resolution via product page

Caption: Decision workflow for the appropriate storage of SRS16-86 powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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